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Compound of Interest

Compound Name: SU1498

Cat. No.: B1682638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of SU1498, a

potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

This document is intended to guide researchers in the effective use of SU1498 in various

experimental settings.

Product Information
SU1498 is a reversible, ATP-competitive inhibitor of the kinase activity of VEGFR-2 (also

known as KDR or Flk-1).[1] It has demonstrated significant utility in studying angiogenesis,

tumor growth, and other VEGF-mediated processes.[2] While it is highly selective for VEGFR-

2, it shows weak inhibitory effects on other tyrosine kinases such as PDGF-receptor, EGF-

receptor, and HER2.[1]
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Property Value Reference

Molecular Formula C₂₅H₃₀N₂O₂ [2][3]

Molecular Weight 390.52 g/mol [3][4]

Appearance
Pale yellow to white/off-white

solid
[1][5]

Purity ≥95% (HPLC) [1]

Primary Target VEGFR-2 (Flk-1/KDR) [1][2]

IC₅₀ 700 nM for Flk-1 [1][3]

Solubility Data
The solubility of SU1498 can vary between suppliers and batches. It is highly soluble in DMSO.

For aqueous solutions in cell culture media, it is critical to first prepare a concentrated stock

solution in DMSO.

Solvent Reported Solubility Reference

DMSO 5 mg/mL [1]

10 mg/mL

20 mg/mL [2]

69 mg/mL (~177 mM) [3]

78 mg/mL (~200 mM) [4]

100 mg/mL (~256 mM) [5]

Ethanol 10 mg/mL [1][2]

69 mg/mL (~177 mM) [3]

Water Insoluble [3]

Note: The hygroscopic nature of DMSO can reduce the solubility of SU1498; it is

recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[4]
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Sonication may aid in the dissolution of the compound at higher concentrations.[5]

Signaling Pathway
SU1498 primarily targets the VEGFR-2 signaling pathway, which is crucial for angiogenesis,

cell proliferation, and survival.
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Preparation

Storage

1. Weigh SU1498

2. Add Anhydrous DMSO

3. Vortex / Sonicate
to Dissolve

4. Aliquot into
Cryovials

5. Store at -20°C

 

1. Seed Cells
(e.g., HUVECs)

2. Starve Cells
(16-24h)

3. Pre-treat with
SU1498 or Vehicle

4. Stimulate with
VEGF (10-15 min)

5. Lyse Cells

6. Western Blot for
p-VEGFR-2, p-ERK

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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